Cas no 473707-58-3 (methyl 4-{6,7-dimethyl-4-oxatricyclo4.3.0.0^{3,7}nonane-3-amido}benzoate)

• Product Name: methyl 4-{6,7-dimethyl-4-oxatricyclo4.3.0.0^{3,7}nonane-3-amido}benzoate
• CAS No: 473707-58-3
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• CID: 6278466
• PubChem ID: 2898059
• Update Time: 2025-06-08

methyl 4-{6,7-dimethyl-4-oxatricyclo4.3.0.0^{3,7}nonane-3-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{6,7-dimethyl-4-oxatricyclo4.3.0.0^{3,7}nonane-3-amido}benzoate
• methyl 4-[(6,7-dimethyl-4-oxatricyclo[4.3.0.03,7]nonane-3-carbonyl)amino]benzoate
• AKOS000528729
• SR-01000446407
• SR-01000446407-1
• 473707-58-3
• F0848-0024
• ChemDiv1_022303
• Oprea1_146766
• HMS650F17
• BRD-A37371831-001-01-2
• methyl 4-(3a,6a-dimethylhexahydro-1H-1,4-methanocyclopenta[c]furan-1-carboxamido)benzoate
• Oprea1_627544
• AKOS016290106

• Inchi： 1S/C19H23NO4/c1-17-11-24-19(10-13(17)8-9-18(17,19)2)16(22)20-14-6-4-12(5-7-14)15(21)23-3/h4-7,13H,8-11H2,1-3H3,(H,20,22)
• InChI Key： XJHZBLGTKLFSGA-UHFFFAOYSA-N
• SMILES： O1CC2(C)C3CCC2(C)C1(C(NC1C=CC(C(=O)OC)=CC=1)=O)C3

Computed Properties

• Exact Mass: 329.16270821g/mol
• Monoisotopic Mass: 329.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-{6,7-dimethyl-4-oxatricyclo4.3.0.0^{3,7}nonane-3-amido}benzoate

Methyl 4-{6,7-Dimethyl-4-oxatricyclo^4.3.0.03,7nonane-3-amido}benzoate (CAS No. 473707-58-3): An Overview of Its Structure, Properties, and Applications

Methyl 4-{6,7-dimethyl-4-oxatricyclo^4.3.0.03,7nonane-3-amido}benzoate, with the CAS number 473707-58-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural features and potential applications. This compound belongs to the class of oxatricyclo compounds, which are characterized by their intricate three-ring system with an oxygen atom embedded within one of the rings.

The molecular structure of methyl 4-{6,7-dimethyl-4-oxatricyclo^4.3.0.03,7nonane-3-amido}benzoate is particularly noteworthy for its combination of aromatic and cyclic moieties. The benzoate moiety provides a planar aromatic ring system, while the oxatricyclo ring system introduces a high degree of structural rigidity and complexity. The presence of the amide functional group further enhances the compound's reactivity and potential for forming hydrogen bonds, which can be crucial for its biological activity and material properties.

In recent years, there has been a growing interest in the synthesis and characterization of oxatricyclo compounds due to their potential applications in various fields. One of the key areas of research has been their use in drug discovery and development. The unique structural features of methyl 4-{6,7-dimethyl-4-oxatricyclo^4.3.0.03,7nonane-3-amido}benzoate make it a promising candidate for the design of novel therapeutic agents. Studies have shown that compounds with similar structures exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of oxatricyclo compounds as inhibitors of specific enzymes involved in disease pathways. The researchers found that methyl 4-{6,7-dimethyl-4-oxatricyclo^4.3.0.03,7nonane-3-amido}benzoate demonstrated significant inhibitory activity against a key enzyme implicated in cancer progression. This finding suggests that the compound could be further developed as a lead molecule for cancer therapy.

Beyond its biological applications, methyl 4-{6,7-dimethyl-4-oxatricyclo^4.3.0.03,7nonane-3-amido}benzoate has also shown promise in materials science. The rigid and planar nature of its molecular structure makes it an attractive candidate for the development of new materials with tailored properties. For example, researchers have explored its use in the synthesis of polymers and supramolecular assemblies with enhanced mechanical strength and thermal stability.

The synthesis of methyl 4-{6,7-dimethyl-4-oxatricyclo^4.3.0.03,7nonane-3-amido}benzoate typically involves multi-step procedures that require precise control over reaction conditions to achieve high yields and purity levels. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, methyl 4-{6,7-dimethyl-4-oxatricyclo^4.3.0.03,7nonane-3-amido}benzoate (CAS No. 473707-58-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and biological activities make it an exciting area of ongoing research, with promising implications for future developments in drug discovery and advanced materials.